Glycopolymer-based nanoparticles: synthesis and application
Polymer Chemistry Pub Date: 2015-01-19 DOI: 10.1039/C4PY01740D
Abstract
Synthetic glycopolymers with pendent sugar moieties are able to interact with lectins as multivalent ligands in a similar manner to natural glycoproteins. Nanoparticles (NPs), due to their small size and high surface/volume ratio, lead to very different properties compared with bulk-matter, and NPs have shown great potential in nanomedicine and other biological applications. NPs with glycopolymers on the surface are one of the desirable bio-active particles and an important material to investigate. This review focuses on the synthesis of various glycopolymer-based nanoparticles via different approaches such as self-assembly and the preparation of glycopolymer-conjugated inorganic NPs, and their different applications.
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Journal Name：Polymer Chemistry
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CAS no.: 102110-73-6
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CAS no.: 10294-48-1
